Cas no 175841-12-0 (2-Benzothiazolamine,5-methyl-N-2-propyn-1-yl-)

• Product Name: 2-Benzothiazolamine,5-methyl-N-2-propyn-1-yl-
• CAS No: 175841-12-0
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• CID: 112161
• Update Time: 2024-01-24

2-Benzothiazolamine,5-methyl-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,5-methyl-N-2-propyn-1-yl-
• 2-Benzothiazolamine,5-methyl-N-2-propynyl-(9CI)
• 2-Benzothiazolamine, 5-methyl-N-2-propyn-1-yl-

• Inchi： 1S/C11H10N2S/c1-3-6-12-11-13-9-7-8(2)4-5-10(9)14-11/h1,4-5,7H,6H2,2H3,(H,12,13)
• InChI Key： QXVOZFBNJHPTOE-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C)C=C2N=C1NCC#C

Computed Properties

• Exact Mass: 202.0566
• Monoisotopic Mass: 202.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 325.5±44.0 °C(Predicted)
• PSA: 24.92
• pka: 3.25±0.10(Predicted)